Cas no 12041-79-1 ((3beta,17beta)-3-methylandrost-5-ene-3,17-diol)

(3beta,17beta)-3-methylandrost-5-ene-3,17-diol structure
12041-79-1 structure
Product Name:(3beta,17beta)-3-methylandrost-5-ene-3,17-diol
CAS No:12041-79-1
MF:C20H32O2
MW:304.466886520386
CID:1209298
PubChem ID:166035
Update Time:2025-04-20

(3beta,17beta)-3-methylandrost-5-ene-3,17-diol Chemical and Physical Properties

Names and Identifiers

    • (3beta,17beta)-3-methylandrost-5-ene-3,17-diol
    • A,10
    • A,13
    • A,14
    • A,16
    • 12041-79-1
    • Androstenediol, methyl
    • UNII-WT4C6G9FET
    • SCHEMBL890558
    • 3-METHYLANDROST-5-ENE-3,17-DIOL, (3.BETA.,17.BETA.)-
    • ANDROST-5-ENE-3,17-DIOL, 3-METHYL-, (3.BETA.,17.BETA.)-
    • Androst-5-ene-3,17-diol, 3-methyl-, (3beta,17beta)-
    • 1427208-18-1
    • (3S,8R,9S,10R,13S,14S,17S)-3,10,13-Trimethyl-1,2,4,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta(a)phenanthrene-3,17-diol
    • (3.BETA.,17.BETA.)-3-METHYLANDROST-5-ENE-3,17-DIOL
    • WT4C6G9FET
    • 3-Methylandrost-5-ene-3,17-diol, (3beta,17beta)-
    • Inchi: 1S/C20H32O2/c1-18(22)10-11-19(2)13(12-18)4-5-14-15-6-7-17(21)20(15,3)9-8-16(14)19/h4,14-17,21-22H,5-12H2,1-3H3/t14-,15-,16-,17-,18-,19-,20-/m0/s1
    • InChI Key: KHLDXKQAXIZYBF-RBZZARIASA-N
    • SMILES: O[C@H]1CC[C@H]2[C@@H]3CC=C4C[C@](C)(CC[C@]4(C)[C@H]3CC[C@@]21C)O

Computed Properties

  • Exact Mass: 304.24036
  • Monoisotopic Mass: 304.24
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 512
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 1.11
  • Boiling Point: 430.4°C at 760 mmHg
  • Flash Point: 192.3°C
  • Refractive Index: 1.564
  • PSA: 40.46
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